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Compound of Interest

Compound Name: Hirudonucleodisulfide B

Cat. No.: B12401173

For researchers and professionals in the field of drug development, a comprehensive
understanding of novel compounds is paramount. This technical guide focuses on the core
molecular characteristics of Hirudonucleodisulfide B, a molecule of interest within the
scientific community. While extensive experimental data regarding its biological activity and
signaling pathways remains to be elucidated, this document provides a foundational overview
of its fundamental molecular properties.

Molecular Formula and Weight

The fundamental identity of a chemical compound is established by its molecular formula and
weight. Hirudonucleodisulfide B is a heterocyclic compound.[1] The precise molecular
characteristics are summarized in the table below.

Property Value Source
Molecular Formula C11H10N404S2 [1][2]13]
Molecular Weight 326.35 g/mol [1][3]
Monoisotopic Mass 326.01434716 Da [2]

These fundamental data points are critical for a range of experimental procedures, from
dosage calculations in in-vitro and in-vivo studies to the interpretation of mass spectrometry
results.
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At present, detailed experimental protocols and established signaling pathways for
Hirudonucleodisulfide B are not available in the public domain. The scientific community
awaits further research to uncover the biological activities and mechanisms of action of this
compound. As new data emerges, this guide will be updated to provide a more comprehensive
technical overview for the scientific research and drug development communities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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